1-(4-Bromo-3-methoxybenzenesulfonyl)-4-(2-methylphenyl)piperazine
1-(4-Bromo-3-methoxybenzenesulfonyl)-4-(2-methylphenyl)piperazine
Brand Name:
Vulcanchem
CAS No.:
825608-91-1
VCID:
VC0486710
InChI:
InChI=1S/C18H21BrN2O3S/c1-14-5-3-4-6-17(14)20-9-11-21(12-10-20)25(22,23)15-7-8-16(19)18(13-15)24-2/h3-8,13H,9-12H2,1-2H3
SMILES:
CC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)Br)OC
Molecular Formula:
C18H21BrN2O3S
Molecular Weight:
425.3g/mol
1-(4-Bromo-3-methoxybenzenesulfonyl)-4-(2-methylphenyl)piperazine
CAS No.: 825608-91-1
Main Products
VCID: VC0486710
Molecular Formula: C18H21BrN2O3S
Molecular Weight: 425.3g/mol
| CAS No. | 825608-91-1 |
|---|---|
| Product Name | 1-(4-Bromo-3-methoxybenzenesulfonyl)-4-(2-methylphenyl)piperazine |
| Molecular Formula | C18H21BrN2O3S |
| Molecular Weight | 425.3g/mol |
| IUPAC Name | 1-(4-bromo-3-methoxyphenyl)sulfonyl-4-(2-methylphenyl)piperazine |
| Standard InChI | InChI=1S/C18H21BrN2O3S/c1-14-5-3-4-6-17(14)20-9-11-21(12-10-20)25(22,23)15-7-8-16(19)18(13-15)24-2/h3-8,13H,9-12H2,1-2H3 |
| Standard InChIKey | NGTBOWMMDMSOTI-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)Br)OC |
| Canonical SMILES | CC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)Br)OC |
| PubChem Compound | 2986090 |
| Last Modified | Nov 11 2021 |
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